NBTGR
NBTGR
Brand Name:
Vulcanchem
CAS No.:
13153-27-0
VCID:
VC0077678
InChI:
InChI=1S/C17H18N6O6S/c18-17-20-14-11(19-7-22(14)16-13(26)12(25)10(5-24)29-16)15(21-17)30-6-8-1-3-9(4-2-8)23(27)28/h1-4,7,10,12-13,16,24-26H,5-6H2,(H2,18,20,21)
SMILES:
C1=CC(=CC=C1CSC2=NC(=NC3=C2N=CN3C4C(C(C(O4)CO)O)O)N)[N+](=O)[O-]
Molecular Formula:
C17H18N6O6S
Molecular Weight:
434.4 g/mol
NBTGR
CAS No.: 13153-27-0
Main Products
VCID: VC0077678
Molecular Formula: C17H18N6O6S
Molecular Weight: 434.4 g/mol
| CAS No. | 13153-27-0 |
|---|---|
| Product Name | NBTGR |
| Molecular Formula | C17H18N6O6S |
| Molecular Weight | 434.4 g/mol |
| IUPAC Name | 2-[2-amino-6-[(4-nitrophenyl)methylsulfanyl]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C17H18N6O6S/c18-17-20-14-11(19-7-22(14)16-13(26)12(25)10(5-24)29-16)15(21-17)30-6-8-1-3-9(4-2-8)23(27)28/h1-4,7,10,12-13,16,24-26H,5-6H2,(H2,18,20,21) |
| Standard InChIKey | BRSNNJIJEZWSBU-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1CSC2=NC(=NC3=C2N=CN3[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)N)[N+](=O)[O-] |
| SMILES | C1=CC(=CC=C1CSC2=NC(=NC3=C2N=CN3C4C(C(C(O4)CO)O)O)N)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1CSC2=NC(=NC3=C2N=CN3C4C(C(C(O4)CO)O)O)N)[N+](=O)[O-] |
| Synonyms | 2-amino-6-((4-nitrobenzyl)thio)-9-beta-D-ribofuranosylpurine 6-(4-nitrobenzylthio)guanosine 6-(p-nitrobenzylthio)guanosine NBTGR |
| PubChem Compound | 241893 |
| Last Modified | Nov 11 2021 |
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